Cas no 4010-81-5 (4-(2-chloro-9H-purin-6-yl)morpholine)

• Product name: 4-(2-chloro-9H-purin-6-yl)morpholine
• CAS No: 4010-81-5
• MF: C₉H₁₀ClN₅O
• MW: 239.661599636078
• MDL: MFCD17430374
• CID: 333112
• PubChem ID: 3274603

4-(2-chloro-9H-purin-6-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2-chloro-6-(4-morpholinyl)-
• 4-(2-chloro-7H-purin-6-yl)morpholine
• 2-chloro-6-(morpholin-4-yl)-9H-purine
• 2-chloro-6-morpholin-4-yl-7(9)H-purine
• 2-chloro-6-morpholin-4-yl-9H-purine
• 2-chloro-6-morpholino purine
• 4-(2-chloro-9H-purin-6-yl)morpholine
• AC1MN9LQ
• BB_SC-8996
• NSC401256
• STK933997
• 2-Chloro-6-morpholino-9H-purine
• NSC-401256
• 4010-81-5
• VS-11640
• SCHEMBL336113
• MFCD17430374
• CS-0199420
• 2-chloro-6-(morpholin-4-yl)-7H-purine
• AKOS015955458
• DTXSID40390917
• SADWLAUYKSMNMQ-UHFFFAOYSA-N
• EN300-698659
• NSC-803811
• AKOS005663720
• NSC803811
• 1H-Purine, 2-chloro-6-(4-morpholinyl)-
• BBL032906

• MDL： MFCD17430374
• Inchi： InChI=1S/C9H10ClN5O/c10-9-13-7-6(11-5-12-7)8(14-9)15-1-3-16-4-2-15/h5H,1-4H2,(H,11,12,13,14)
• InChI Key： SADWLAUYKSMNMQ-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=C3C(=NC(=N2)Cl)NC=N3

Computed Properties

• Exact Mass: 239.0576
• Monoisotopic Mass: 239.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.74
• Melting Point: No data available
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.796
• PSA: 61.91
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(2-chloro-9H-purin-6-yl)morpholine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 4-(2-chloro-9H-purin-6-yl)morpholine

Comprehensive Overview of 9H-Purine, 2-chloro-6-(4-morpholinyl)- (CAS No. 4010-81-5)

The compound 9H-Purine, 2-chloro-6-(4-morpholinyl)- (CAS No. 4010-81-5) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a chloro-substituted purine core and a morpholine moiety, making it a valuable intermediate in the synthesis of various bioactive compounds. Researchers and industry professionals frequently search for information on its synthetic applications, physicochemical properties, and potential therapeutic uses, reflecting its importance in modern chemistry.

From a structural perspective, 2-chloro-6-morpholinopurine (an alternative name for this compound) demonstrates interesting chemical behavior due to the electron-withdrawing effect of the chlorine atom at the 2-position and the electron-donating nature of the morpholine group at the 6-position. This electronic configuration makes it particularly useful in nucleophilic substitution reactions, which are fundamental to many drug discovery processes. Recent publications in journals like Journal of Medicinal Chemistry highlight its role as a precursor in the development of kinase inhibitors, a hot topic in cancer research and targeted therapy development.

The solubility characteristics of CAS 4010-81-5 have been extensively studied, showing moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. This property profile is crucial for formulation scientists working on drug delivery systems. Many researchers searching for "purine derivatives solubility" or "morpholine-containing compounds stability" will find this information particularly relevant to their work in pharmaceutical development.

In the context of green chemistry trends, the synthesis of 9H-Purine, 2-chloro-6-(4-morpholinyl)- has been optimized to reduce environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing the growing demand for sustainable chemical production. These advancements respond to frequent search queries about "eco-friendly synthesis of heterocyclic compounds" and "green chemistry approaches to purine derivatives," which have seen increased interest in academic and industrial circles.

The compound's spectroscopic properties make it identifiable through characteristic peaks in NMR and mass spectrometry, with the morpholine protons appearing as a distinct multiplet in the 1H NMR spectrum around 3.7 ppm. This analytical fingerprint is valuable for quality control in manufacturing processes, answering common questions about "purine derivative characterization methods" that frequently appear in chemical database searches.

Market analysis indicates growing demand for 2-chloro-6-morpholinopurine as a building block in pharmaceutical research, particularly in the development of small molecule therapeutics. The global market for such specialized intermediates is projected to expand significantly, driven by increased investment in personalized medicine and targeted drug development. This aligns with trending search terms like "purine-based drug discovery 2024" and "high-value chemical intermediates market trends."

From a safety perspective, while CAS 4010-81-5 requires standard laboratory precautions, its handling profile is well-documented in material safety data sheets. This information addresses common workplace safety queries and ensures compliance with international laboratory standards, particularly for researchers searching for "safe handling of chloro-substituted purines."

The versatility of 9H-Purine, 2-chloro-6-(4-morpholinyl)- extends to material science applications, where its aromatic system and heteroatom content make it a candidate for organic electronic materials. This emerging application area responds to growing interest in "purine derivatives in organic semiconductors," a niche but rapidly developing field at the intersection of chemistry and materials engineering.

Quality specifications for 2-chloro-6-(4-morpholinyl)purine typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards meet the rigorous demands of pharmaceutical applications and answer frequent quality-related search queries from procurement specialists and formulation scientists.

In conclusion, 9H-Purine, 2-chloro-6-(4-morpholinyl)- (CAS No. 4010-81-5) represents a multifaceted compound with diverse applications in medicinal chemistry, materials science, and biochemical research. Its unique structural features and synthetic utility continue to make it a subject of scientific interest, as evidenced by its presence in numerous patent applications and research publications. The compound's relevance to current trends in targeted drug discovery and sustainable chemistry ensures its continued importance in the chemical and pharmaceutical industries.